Cas no 51332-24-2 (4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline
• CAS No: 51332-24-2
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• MDL: MFCD00219439
• CID: 935188
• Update Time: 2025-04-19

4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline
• 4-BROMO-N,N-DIMETHYL-3-(TRIFLUOROMETHYL)BENZENAMINE
• C9H9BrF3N
• FCH1322895
• AX8095293
• AB0025211
• ST2418208
• W6630
• [4-bromo-3-(trifluoromethyl)-phenyl]-dimethyl-amine

• MDL： MFCD00219439
• Inchi： 1S/C9H9BrF3N/c1-14(2)6-3-4-8(10)7(5-6)9(11,12)13/h3-5H,1-2H3
• InChI Key： DBSFECXQLNDZAX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)N(C)C

Computed Properties

• Exact Mass: 266.98700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Not available
• Density: 1.543 g/mL at 25 °C(lit.)
• PSA: 3.24000
• LogP: 3.53390
• Solubility: Not available

4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides